Cas no 2171491-10-2 (2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide)

• Product Name: 2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide
• CAS No: 2171491-10-2
• MF: C₆H₁₀BrN₅O
• MW: 248.080499172211
• CID: 6189840
• PubChem ID: 165795053
• Update Time: 2025-06-29

2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide
• EN300-1299436
• 2171491-10-2

• Inchi： 1S/C6H10BrN5O/c1-12-4(5(7)10-11-12)2-3(8)6(9)13/h3H,2,8H2,1H3,(H2,9,13)
• InChI Key： SHOXLOKVGRKMSL-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(C(N)=O)N)N(C)N=N1

Computed Properties

• Exact Mass: 247.00687g/mol
• Monoisotopic Mass: 247.00687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 99.8Ų

Additional information on 2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide

Introduction to 2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide (CAS No. 2171491-10-2)

2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide, also known by its CAS number 2171491-10-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a triazole ring and a bromo substituent, making it a promising candidate for various biological applications.

The chemical structure of 2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide is composed of an amino group attached to a propanamide backbone, with a 4-bromo substituted 1-methyl-1H-1,2,3-triazole ring. The triazole moiety is particularly noteworthy due to its broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. The bromo substituent adds further complexity and potential for modulation of biological activity.

Recent studies have highlighted the potential of 2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival.

In addition to its antitumor properties, 2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that the compound has significant activity against both Gram-positive and Gram-negative bacteria. The triazole ring is known to disrupt microbial cell wall synthesis and membrane integrity, contributing to its antimicrobial efficacy.

The synthesis of 2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide typically involves a multi-step process that includes the formation of the triazole ring through a click chemistry reaction. This method allows for high yields and excellent purity of the final product. The synthetic route is well-documented in the literature and can be adapted for large-scale production if required.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies suggest that 2-amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-y l)propanamide has favorable properties for drug development. It exhibits good solubility in aqueous solutions and moderate permeability across biological membranes. These characteristics make it suitable for both oral and parenteral administration routes.

To further explore the therapeutic potential of 2-amino -3-(4-bromo - 1 -methyl - 1 H - 1 , 2 , 3 -triazol - 5 - yl )propanamide, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported.

In conclusion, 2-amino -3-(4-bromo - 1 -methyl - 1 H - 1 , 2 , 3 -triazol - 5 - yl )propanamide (CAS No. 2171491 - 0 - 2) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of drug discovery.